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Compound of Interest

1H-Imidazole-4-methanol, 5-
Compound Name:
methyl-

Cat. No.: B1194300

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Imidazole-4-methanol, 5-methyl-, a substituted imidazole derivative, presents a key
structural motif in medicinal chemistry and drug discovery. Its heterocyclic core is a prevalent
feature in numerous biologically active compounds. Accurate and reproducible preparation of
stock solutions is fundamental for any experimental workflow, ensuring the integrity and
consistency of screening and development assays. These application notes provide detailed
protocols for the preparation, storage, and handling of stock solutions of 1H-Imidazole-4-
methanol, 5-methyl-.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1H-Imidazole-4-methanol, 5-
methyl- is provided in the table below. This information is essential for accurate calculations
and preparation of stock solutions.
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Property Value Source
Molecular Formula CsHsN20 --INVALID-LINK--
Molecular Weight 112.13 g/mol --INVALID-LINK--
Appearance Reported as a solid for similar N/A

compounds.

Information on the direct
compound is limited. A
structurally similar compound,
1H-Imidazole-4-methanol, 5-
methyl-2-phenyl-, exhibits
moderate solubility in polar

Solubility organic solvents such as
Dimethyl Sulfoxide (DMSO)
and ethanol.[1] Another
analog, (1-methyl-1H-imidazol-
5-yl)methanol, is sparingly
soluble in DMSO and slightly
soluble in methanol.

Store the solid compound in a
cool (2-8°C), dry, and well-
Storage ventilated area, protected from
light.[1] Stock solutions should
be stored at -20°C or -80°C.

Experimental Protocols
Safety Precautions

Before handling 1H-Imidazole-4-methanol, 5-methyl-, it is crucial to consult the Safety Data
Sheet (SDS). Based on data for similar imidazole-based compounds, the following precautions
are recommended[2][3]:

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses
with side shields, and chemical-resistant gloves.
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o Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or vapors.[2]

e Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with
water.[2][3]

» Take necessary precautions to prevent the formation of dust and aerosols.

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 1H-Imidazole-4-
methanol, 5-methyl- in DMSO. This is a common starting concentration for many biological

assays.

Materials:

1H-Imidazole-4-methanol, 5-methyl- (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of 1H-Imidazole-4-methanol, 5-methyl- is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 112.13 g/mol x 1000 mg/g = 1.1213 mg

e Weigh the compound: Carefully weigh approximately 1.12 mg of 1H-Imidazole-4-methanol,
5-methyl- using an analytical balance and transfer it to a sterile microcentrifuge tube.
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e Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
compound.

o Dissolve the compound: Vortex the solution until the compound is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary. Visually inspect the solution to ensure no solid particles remain.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes, protected from light.

Preparation of Working Solutions

Working solutions for cellular or biochemical assays are typically prepared by diluting the high-
concentration stock solution in the appropriate cell culture medium or assay buffer.

Important Considerations:

e The final concentration of DMSO in the assay should be kept low (typically < 0.5%) to avoid
solvent-induced toxicity.

o Perform serial dilutions to achieve the desired final concentrations.

» Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the preparation of stock and working
solutions of 1H-Imidazole-4-methanol, 5-methyl-.
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Workflow for Preparing Stock and Working Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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